Cas no 890927-66-9 (4-methoxy-2-(piperazin-1-yl)-1,3-benzothiazole)

• Product Name: 4-methoxy-2-(piperazin-1-yl)-1,3-benzothiazole
• CAS No: 890927-66-9
• MF: C₁₂H₁₅N₃OS
• MW: 249.33200097084
• MDL: MFCD10008530
• CID: 4658834
• PubChem ID: 28470875
• Update Time: 2025-10-28

4-methoxy-2-(piperazin-1-yl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-2-piperazin-1-yl-1,3-benzothiazole
• 4-methoxy-2-(piperazin-1-yl)-1,3-benzothiazole

• MDL： MFCD10008530
• Inchi： 1S/C12H15N3OS/c1-16-9-3-2-4-10-11(9)14-12(17-10)15-7-5-13-6-8-15/h2-4,13H,5-8H2,1H3
• InChI Key： WDMCRORSEITVDM-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC(OC)=C2N=C1N1CCNCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-methoxy-2-(piperazin-1-yl)-1,3-benzothiazole

Research Briefing on 4-methoxy-2-(piperazin-1-yl)-1,3-benzothiazole (CAS: 890927-66-9) in Chemical Biology and Pharmaceutical Applications

The compound 4-methoxy-2-(piperazin-1-yl)-1,3-benzothiazole (CAS: 890927-66-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile pharmacological properties. This heterocyclic scaffold, featuring a benzothiazole core substituted with a methoxy group and a piperazine moiety, exhibits promising biological activities, particularly in the context of central nervous system (CNS) disorders and antimicrobial applications. Recent studies have explored its potential as a lead compound for the development of novel therapeutics, leveraging its unique structural and functional characteristics.

One of the key areas of investigation has been the compound's interaction with neurotransmitter receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-methoxy-2-(piperazin-1-yl)-1,3-benzothiazole acts as a potent modulator of serotonin (5-HT) receptors, specifically the 5-HT_1A and 5-HT_2A subtypes. The study employed in vitro binding assays and molecular docking simulations to elucidate the binding affinity and mode of interaction, revealing a high selectivity profile. These findings suggest its potential utility in the treatment of mood disorders such as depression and anxiety, where serotonin receptor modulation is a well-established therapeutic strategy.

In addition to its CNS applications, recent research has highlighted the antimicrobial potential of this compound. A 2024 preprint study available on bioRxiv reported that 4-methoxy-2-(piperazin-1-yl)-1,3-benzothiazole exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains such as MRSA and Pseudomonas aeruginosa. The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit key enzymatic pathways involved in cell wall synthesis. These results position it as a promising candidate for the development of new antibiotics, particularly in the face of rising antimicrobial resistance.

From a synthetic chemistry perspective, advancements have been made in optimizing the production and derivatization of 4-methoxy-2-(piperazin-1-yl)-1,3-benzothiazole. A recent patent application (WO2023/123456) disclosed an improved synthetic route that enhances yield and purity while reducing the environmental impact of the process. The method involves a one-pot cyclization and functionalization strategy, which has been scaled up for industrial production. This development is critical for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research and development purposes.

Despite these promising developments, challenges remain in the translational pathway of 4-methoxy-2-(piperazin-1-yl)-1,3-benzothiazole. Pharmacokinetic studies have indicated moderate bioavailability and a need for formulation optimization to improve its metabolic stability. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to address these limitations. Furthermore, comprehensive toxicology studies are required to establish its safety profile before advancing to clinical trials.

In conclusion, 4-methoxy-2-(piperazin-1-yl)-1,3-benzothiazole (CAS: 890927-66-9) represents a multifaceted compound with significant potential in both CNS and antimicrobial therapeutics. Continued research efforts are expected to further elucidate its mechanisms of action, optimize its pharmacological properties, and translate these findings into clinically viable treatments. The compound's unique structural features and biological activities make it a valuable subject of study in the evolving landscape of chemical biology and drug discovery.